Cas no 2445785-97-5 (4-ethoxy-2,6-dimethylpiperidine hydrochloride, Mixture of diastereomers)

• Product Name: 4-ethoxy-2,6-dimethylpiperidine hydrochloride, Mixture of diastereomers
• CAS No: 2445785-97-5
• MF: C₉H₂₀ClNO
• MW: 193.714201927185
• MDL: MFCD32691749
• CID: 5668729
• PubChem ID: 154852934
• Update Time: 2025-10-21

4-ethoxy-2,6-dimethylpiperidine hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2445785-97-5
• 4-Ethoxy-2,6-dimethylpiperidine;hydrochloride
• EN300-26976651
• Z4461115547
• 4-ethoxy-2,6-dimethylpiperidine hydrochloride
• 4-ethoxy-2,6-dimethylpiperidine hydrochloride, Mixture of diastereomers

• MDL： MFCD32691749
• Inchi： 1S/C9H19NO.ClH/c1-4-11-9-5-7(2)10-8(3)6-9;/h7-10H,4-6H2,1-3H3;1H
• InChI Key： GJQCRHOSLOUKTD-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1CC(C)NC(C)C1

Computed Properties

• Exact Mass: 193.1233420g/mol
• Monoisotopic Mass: 193.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-ethoxy-2,6-dimethylpiperidine hydrochloride, Mixture of diastereomers

4-Ethoxy-2,6-Dimethylpiperidine Hydrochloride: A Comprehensive Overview

4-Ethoxy-2,6-Dimethylpiperidine Hydrochloride, also known by its CAS number 2445785-97-5, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is a mixture of diastereomers, which adds complexity to its synthesis and characterization. The molecule consists of a piperidine ring substituted with an ethoxy group at the 4-position and methyl groups at the 2 and 6 positions, making it a versatile structure for various applications.

The synthesis of 4-Ethoxy-2,6-Dimethylpiperidine Hydrochloride involves a series of carefully designed reactions. Recent advancements in asymmetric synthesis have enabled the selective formation of diastereomers, which is crucial for optimizing the compound's properties. Researchers have explored various catalysts and reaction conditions to achieve high yields and enantioselectivity. These studies have not only improved the synthetic protocols but also provided deeper insights into the stereochemical outcomes of piperidine derivatives.

In terms of pharmacological properties, 4-Ethoxy-2,6-Dimethylpiperidine Hydrochloride has shown potential in several therapeutic areas. Preclinical studies suggest that it may exhibit activity against certain enzymes or receptors, making it a candidate for drug development. The ethoxy group at the 4-position is believed to play a critical role in modulating the compound's bioavailability and pharmacokinetics. Additionally, the methyl groups at positions 2 and 6 contribute to the molecule's stability and lipophilicity, which are essential for drug-like properties.

The mixture of diastereomers in this compound introduces an additional layer of complexity in its biological evaluation. Diastereomers can exhibit different pharmacological profiles due to their distinct spatial arrangements. Recent research has focused on isolating individual diastereomers to study their specific effects. This approach has led to a better understanding of how stereochemistry influences the compound's interactions with biological systems.

In conclusion, 4-Ethoxy-2,6-Dimethylpiperidine Hydrochloride represents an intriguing compound with diverse applications in organic chemistry and pharmacology. Its unique structure and stereochemical properties make it a valuable subject for further investigation. As research continues to uncover its potential, this compound may find its way into novel therapeutic agents or other innovative applications.